N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C22H17F3N4O2/c1-13-3-4-15(18-12-29-19(26-18)9-10-20(28-29)31-2)11-17(13)27-21(30)14-5-7-16(8-6-14)22(23,24)25/h3-12H,1-2H3,(H,27,30)
• InChI Key: UFELNHPMEVXIJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)NC(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C22H17F3N4O2
• Molecular Weight: 426.4 g/mol

Description

N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H17F3N4O2 and its molecular weight is 426.399. The purity is usually 95%.
BenchChem offers high-quality N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)-4-(trifluoromethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)-4-(trifluoromethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Complexation and Structural Analysis

• Complexation with Lanthanides : A study by Kobayashi et al. (2019) focused on the complexation properties of N-methyl-N-tolyl-2-(1H-benzimidazol-2-yl)pyridine-6-carboxamide (MeTolBIZA) with trivalent lanthanides, utilizing spectroscopic titration and X-ray crystallography for structural characterization. The research revealed how one or two molecules of MeTolBIZA coordinate with lanthanide ions as a tridentate ligand, highlighting the influence of atomic number and steric hindrance on complex stability (Kobayashi et al., 2019).

Synthesis and Biological Activity

• Synthesis of Benzimidazole Derivatives : Research into benzimidazole derivatives, such as the work by Ife et al. (1989), explored the synthesis and evaluation of these compounds as H+/K+-ATPase inhibitors, demonstrating the importance of pyridine basicity, stability, and activity in the development of antisecretory agents (Ife et al., 1989).

• Antiviral and Anti-Inflammatory Agents : Studies such as those by Hebishy et al. (2020) on benzamide-based 5-aminopyrazoles and their fused heterocycles offer insights into the synthesis routes and the evaluation of these compounds' antiviral activities, particularly against the H5N1 influenza virus (Hebishy et al., 2020).